Calcium bicarbonate

Specification

• CAS No.: 3983-19-5
• Molecular Formula: C2H2CaO6
• Molecular Weight: 162.11 g/mol
• IUPAC Name: calcium;hydrogen carbonate
• Standard InChI: InChI=1S/2CH2O3.Ca/c2*2-1(3)4;/h2*(H2,2,3,4);/q;;+2/p-2
• Standard InChI Key: NKWPZUCBCARRDP-UHFFFAOYSA-L
• SMILES: C(=O)(O)[O-].C(=O)(O)[O-].[Ca+2]
• Canonical SMILES: C(=O)(O)[O-].C(=O)(O)[O-].[Ca+2]

Introduction

Chemical Properties and Structure

Calcium bicarbonate is an ionic compound composed of calcium, hydrogen, carbon, and oxygen with the molecular formula Ca(HCO₃)₂ or alternatively represented as C₂H₂CaO₆. The International Union of Pure and Applied Chemistry (IUPAC) designates it as calcium hydrogen carbonate. With a molar mass of 162.11 g/mol, calcium bicarbonate features a trigonal crystal structure when in solution. The relative concentrations of carbon-containing species in calcium bicarbonate solutions depend on pH levels, with bicarbonate ions predominating within the range of 6.36–10.25 in fresh water systems.

The chemical identification parameters for calcium bicarbonate provide essential reference information for researchers and industry professionals working with this compound.

Identification Parameter	Value
CAS Number	3983-19-5
PubChem CID	10176262
ChemSpider ID	8351767
UNII	7PRA4BLM2L
Molecular Formula	Ca(HCO₃)₂ or C₂H₂CaO₆
Molar Mass	162.11 g/mol

Table 1: Chemical identification parameters for calcium bicarbonate

Physical Properties

The physical properties of calcium bicarbonate define its behavior in various environmental and industrial settings. Understanding these properties is essential for its appropriate application and handling.

Property	Value/Description
Appearance	White powder (theoretical); exists as unstable solution
Melting point	1339°C, 2442°F (decomposes)
Boiling point	Not applicable (decomposes)
Density	2.711 g cm⁻³
State at room temperature	Exists only in solution
Solubility in water	16.1 g/100 ml (0°C)
	16.6 g/100 ml (20°C)
	18.4 g/100 ml (100°C)
pH	>7 (basic)

Table 2: Physical properties of calcium bicarbonate

The solubility data indicates that calcium bicarbonate becomes more soluble at higher temperatures, contrary to the behavior of many other calcium salts. This property has significant implications for its role in natural water systems and various industrial processes.

Formation and Synthesis

Laboratory Synthesis

Calcium bicarbonate can be prepared through a reaction between calcium carbonate and carbonic acid as represented by the following chemical equation:

CaCO₃ + H₂CO₃ = Ca(HCO₃)₂

Alternatively, it can be produced by bubbling an excess of carbon dioxide through an aqueous suspension of calcium carbonate until all the carbonate dissolves:

CaCO₃ (s) + CO₂ → Ca(HCO₃)₂ (aq)

Natural Formation

In natural environments, calcium bicarbonate forms when rainwater containing dissolved carbon dioxide (which forms carbonic acid) comes into contact with limestone or other calcium carbonate-containing minerals. The reaction can be represented as:

CaCO₃ + CO₂ + H₂O → Ca(HCO₃)₂

This process is fundamental to the weathering of limestone formations and the creation of karst topography around the world.

Reactions

Calcium bicarbonate participates in various chemical reactions that define its behavior in both natural and industrial settings. These reactions are particularly important in understanding its role in water hardness, scale formation, and potential applications.

Thermal Decomposition

When heated, calcium bicarbonate decomposes to form calcium carbonate, carbon dioxide, and water:

Ca(HCO₃)₂ = CaCO₃ + CO₂ + H₂O

This decomposition reaction is crucial in the formation of stalactites, stalagmites, and other cave formations, as well as in problems related to scale formation in industrial equipment.

Acid-Base Reactions

Calcium bicarbonate reacts with various acids to produce corresponding calcium salts, carbon dioxide, and water. Some notable examples include:

With hydrochloric acid:
Ca(HCO₃)₂ + 2HCl = CaCl₂ + 2CO₂ + 2H₂O

With sulfuric acid:
Ca(HCO₃)₂ + H₂SO₄ = CaSO₄ + 2CO₂ + 2H₂O

With nitric acid:
Ca(HCO₃)₂ + 2HNO₃ = Ca(NO₃)₂ + 2CO₂ + 2H₂O

These reactions are relevant to water treatment processes, agricultural applications, and industrial settings where calcium bicarbonate might need to be removed or transformed.

Natural Occurrence

Calcium bicarbonate is ubiquitous in natural water systems. All waters in contact with the atmosphere absorb carbon dioxide, and as these waters interact with rocks and sediments, they acquire metal ions, most commonly calcium and magnesium. Consequently, most natural waters from streams, lakes, and especially wells can be regarded as dilute solutions of these bicarbonates.

Role in Cave Formation

The chemical behavior of calcium bicarbonate plays a critical role in the formation of caves and their distinctive formations. As groundwater containing dissolved calcium bicarbonate enters cave environments, the excess carbon dioxide is released from the solution, causing the much less soluble calcium carbonate to be deposited. This process is responsible for the formation of stalactites, stalagmites, columns, and other speleothems within caves.

Water Hardness

The presence of calcium bicarbonate in water contributes significantly to water hardness. These hard waters tend to form carbonate scale in pipes and boilers and react with soaps to form an undesirable scum, creating challenges for both domestic and industrial water users.

Applications

Industrial Applications

Calcium bicarbonate finds applications across various industries:

• Food Industry: Used as a food additive for various purposes.

• Manufacturing: Employed as an anti-caking agent in powdered products.

• Food Processing: Functions as a color stabilizer in food products.

• Water Treatment: Used in certain water treatment processes for pH adjustment and mineral addition.

Medical and Antimicrobial Applications

Recent research has revealed remarkable properties of calcium bicarbonate when subjected to specific treatments:

Clinical applications include:

• Treatment of gastroesophageal reflux disease with calcium bicarbonate water.

• Potential use in protective oral care products, such as chewing gums.

Advanced Research Findings

Preparation of CAC-717

CAC-717 is prepared by electrifying calcium bicarbonate solution at 4 V for 48 hours using Teflon-coated electrostatic-field electrodes. The resulting material has a pH of approximately 12.4 and contains 6.9 mM calcium bicarbonate particles (81,120 mg/l) with a mesoscopic structure (50-500 nm) observable under an electron microscope.

For storage, CAC-717 is adsorbed onto a ceramic surface and air-dried in the form of CAC-717 stones. Prior to use, these stones are placed in fresh distilled water, allowing calcium bicarbonate to dissolve and CAC-717 to be reconstituted with the same microbicidal properties as the original solution.